N-(2,5-dimethylphenyl)-N'-(4-methylbenzyl)urea

• IUPAC Name: 1-(2,5-dimethylphenyl)-3-[(4-methylphenyl)methyl]urea
• InChI: InChI=1S/C17H20N2O/c1-12-5-8-15(9-6-12)11-18-17(20)19-16-10-13(2)4-7-14(16)3/h4-10H,11H2,1-3H3,(H2,18,19,20)
• InChI Key: XHOBTZASAWBFEE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)NC2=C(C=CC(=C2)C)C
• Molecular Formula: C17H20N2O
• Molecular Weight: 268.35 g/mol

Description

N-(2,5-dimethylphenyl)-N'-(4-methylbenzyl)urea, also known as DMU, is a synthetic compound that has been widely used in scientific research due to its unique properties. The compound is a potent inhibitor of the enzyme acetylcholinesterase, which plays a critical role in the central nervous system. DMU has been shown to have a range of biochemical and physiological effects, making it a valuable tool for investigating various aspects of neurobiology.

Mechanism of Action

N-(2,5-dimethylphenyl)-N'-(4-methylbenzyl)urea acts as a potent inhibitor of acetylcholinesterase, preventing the breakdown of the neurotransmitter acetylcholine. This leads to an increase in acetylcholine levels in the brain, which can have a range of effects on neuronal function. N-(2,5-dimethylphenyl)-N'-(4-methylbenzyl)urea has also been shown to have other effects on neuronal signaling pathways, including the modulation of calcium channels and the inhibition of voltage-gated sodium channels.
Biochemical and Physiological Effects:
N-(2,5-dimethylphenyl)-N'-(4-methylbenzyl)urea has been shown to have a range of biochemical and physiological effects, including the modulation of neurotransmitter release, the inhibition of neuronal excitability, and the induction of neuronal apoptosis. These effects have been linked to a range of neurological disorders, including Alzheimer's disease, Parkinson's disease, and epilepsy.

Advantages and Limitations for Lab Experiments

N-(2,5-dimethylphenyl)-N'-(4-methylbenzyl)urea has several advantages as a tool for scientific research, including its potent inhibitory effects on acetylcholinesterase and its ability to modulate neuronal signaling pathways. However, there are also limitations to its use, including its potential toxicity and the need for careful dosing and administration.

Future Directions

There are several future directions for research involving N-(2,5-dimethylphenyl)-N'-(4-methylbenzyl)urea, including the development of new treatments for neurological disorders, the investigation of its effects on other signaling pathways, and the exploration of its potential as a tool for studying neuronal development and plasticity. Additionally, further research is needed to fully understand the biochemical and physiological effects of N-(2,5-dimethylphenyl)-N'-(4-methylbenzyl)urea, as well as its potential limitations and side effects.

Synthesis Methods

N-(2,5-dimethylphenyl)-N'-(4-methylbenzyl)urea can be synthesized through a multi-step process involving the reaction of 2,5-dimethylaniline with 4-methylbenzylisocyanate. The resulting product is then purified through a series of chromatography steps to yield the final compound. This synthesis method has been widely used in the production of N-(2,5-dimethylphenyl)-N'-(4-methylbenzyl)urea for scientific research purposes.

Scientific Research Applications

N-(2,5-dimethylphenyl)-N'-(4-methylbenzyl)urea has been used extensively in scientific research due to its potent inhibitory effects on acetylcholinesterase. This enzyme plays a critical role in the central nervous system, and its inhibition has been linked to a range of neurological disorders. N-(2,5-dimethylphenyl)-N'-(4-methylbenzyl)urea has been used to investigate the mechanisms underlying these disorders, as well as to develop potential treatments.